Cas no 2680598-33-6 (2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680598-33-6
• MF: C₁₃H₁₄ClNO₅
• MW: 299.706963062286
• CID: 5630295
• PubChem ID: 165924940
• Update Time: 2025-07-20

2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2680598-33-6
• EN300-28290143
• 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H14ClNO5/c1-3-6-20-13(18)15-11(12(16)17)9-5-4-8(14)7-10(9)19-2/h3-5,7,11H,1,6H2,2H3,(H,15,18)(H,16,17)
• InChI Key： GSLLRSGSFNDVLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 299.0560502g/mol
• Monoisotopic Mass: 299.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Introduction to 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic Acid (CAS No. 2680598-33-6)

2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid, identified by its CAS number 2680598-33-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structural framework, exhibits potential applications in the development of novel therapeutic agents and biochemical probes. The presence of multiple functional groups, including a 4-chloro-2-methoxyphenyl moiety and an (prop-2-en-1-yloxy)carbonylamino side chain, makes it a versatile intermediate for further chemical modifications and derivatization.

The structural composition of 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid underscores its significance in synthetic chemistry. The 4-chloro-2-methoxyphenyl group, characterized by its electron-withdrawing chloro substituent and electron-donating methoxy group, contributes to the compound's overall reactivity and electronic properties. This balance of substituents enhances its utility in various chemical reactions, such as nucleophilic aromatic substitution and cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The (prop-2-en-1-yloxy)carbonylamino moiety further enriches the compound's synthetic potential. This group incorporates an ester functionality linked to an amino group, providing a site for subsequent transformations such as hydrolysis, amidation, or reduction. Such transformations are crucial in drug discovery pipelines, where the modification of functional groups can fine-tune the pharmacological properties of a lead compound. The dual presence of these reactive sites makes 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid a valuable building block for medicinal chemists.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and structural complexity. The scaffold of 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid aligns well with this trend, as it incorporates elements commonly found in bioactive molecules. For instance, the phenyl ring is a ubiquitous structural motif in many drugs, while the ester and amine functionalities are frequently involved in receptor interactions and metabolic stability.

The compound's potential applications extend beyond drug development into the realm of agrochemicals and material science. The unique combination of functional groups offers opportunities for designing molecules with tailored properties, such as improved solubility or enhanced binding affinity. Moreover, its role as a precursor in synthesizing more complex derivatives underscores its importance in industrial-scale chemical processes.

Recent advancements in computational chemistry have further highlighted the significance of 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple binding modes, suggesting its versatility as a pharmacophore. These insights have been instrumental in guiding the design of novel analogs with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid presents both challenges and opportunities for synthetic chemists. While the availability of starting materials and reagents has improved over time, optimizing reaction conditions to achieve high yields and purity remains a critical consideration. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been explored to enhance the efficiency of its synthesis.

The environmental impact of producing this compound is another area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives align with broader trends in sustainable chemistry, where minimizing environmental footprint is paramount.

In conclusion, 2-(4-chloro-2-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid represents a fascinating example of how structural complexity can be leveraged to create molecules with significant pharmaceutical potential. Its multifunctional nature makes it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.